2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran

• IUPAC Name: magnesium;8-(phenylmethyl)-1,4-dioxa-8-azaspiro[4.5]decane;bromide
• InChI: InChI=1S/C14H18NO2.BrH.Mg/c1-2-4-13(5-3-1)12-15-8-6-14(7-9-15)16-10-11-17-14;;/h1-4H,6-12H2;1H;/q-1;;+2/p-1
• InChI Key: CHVBYFSVGITLFU-UHFFFAOYSA-M
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC=CC=[C-]3.[Mg+2].[Br-]
• Molecular Formula: C14H18BrMgNO2
• Molecular Weight: 336.51 g/mol

Description

The compound “2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran” is a chemical reagent. It has a molecular weight of 336.51. The IUPAC name for this compound is bromo [2- (1,4-dioxa-8-azaspiro [4.5]dec-8-ylmethyl)phenyl]magnesium.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18NO2.BrH.Mg/c1-2-4-13(5-3-1)12-15-8-6-14(7-9-15)16-10-11-17-14;;/h1-4H,6-12H2;1H;/q;;+1/p-1. This code provides a detailed description of the molecule’s structure and can be used to generate a 3D model.

Scientific Research Applications

Structural Studies and Drug Development

• Structural Elucidation in Antitubercular Drugs : A structural study of a related compound, specifically in the context of developing antitubercular drugs, demonstrated the use of dioxa-azaspiro decane derivatives (Richter et al., 2022).
• Antiviral Drug Development : The synthesis of 1-thia-4-azaspiro[4.5]decan-3-one derivatives revealed their potential in inhibiting human coronavirus replication, highlighting the relevance of azaspiro[4.5]decanes in antiviral drug development (Apaydın et al., 2019).

Polymer Science and Environmental Applications

• Polymer Synthesis for Dye Removal : A Mannich base derivative of calix[4]arene, incorporating 1,4-dioxa-8-azaspiro[4.5]decane, was used to create a polymer effective in removing carcinogenic azo dyes from water, demonstrating the compound's utility in environmental applications (Akceylan et al., 2009).

Organic Synthesis and Chemical Intermediates

• Synthesis of Complex Organic Molecules : Research has shown the utility of dioxa-azaspiro decane derivatives in the synthesis of complex organic molecules, such as 3-acyltetrahydrofurans and polyhydroxylated quinolizidines, indicating their role as versatile intermediates in organic synthesis (Overman & Rishton, 2003); (Malik et al., 2013).

Biologically Active Compound Production

• Synthesis of Biologically Active Compounds : The compound 8-oxa-2-azaspiro[4.5]decane, synthesized from similar chemical precursors, has been identified as promising for producing biologically active compounds (Ogurtsov & Rakitin, 2020).

Pharmaceutical Research

• Antineoplastic Activity in Leukemias : Dibenzo 1-azaspiro[4.5]decanes, derived from similar chemical processes, have shown potential antineoplastic activity against drug-resistant leukemias, indicating the significance of these compounds in pharmaceutical research (Mendes et al., 2019).